Cas no 22754-64-9 ( )

• Product Name: &nbsp
• CAS No: 22754-64-9
• MF: C₁₃H₉BrS
• MW: 277.179561376572
• CID: 912459
• PubChem ID: 331618
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methylbenzo[e][1]benzothiole
• AC1L79FQ
• NSC325330
• NSC-325330
• 22754-64-9
• DTXSID90318060
•  

• Inchi： 1S/C13H9BrS/c1-8-7-15-12-6-11(14)9-4-2-3-5-10(9)13(8)12/h2-7H,1H3
• InChI Key： WEBIUZXRCVAARI-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(C)=CS2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 275.96087
• Monoisotopic Mass: 275.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.543
• Boiling Point: 406.5°C at 760 mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.745
• PSA: 0
• LogP: 5.12540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes